6-((Benzyloxy)carbonyl)-2-oxa-6-azaspiro[3.4]octane-8-carboxylic acid

• Molecular Formula: C15H17NO5
• Molecular Weight: 291.30 g/mol
• IUPAC Name: 7-phenylmethoxycarbonyl-2-oxa-7-azaspiro[3.4]octane-5-carboxylic acid
• InChI: InChI=1S/C15H17NO5/c17-13(18)12-6-16(8-15(12)9-20-10-15)14(19)21-7-11-4-2-1-3-5-11/h1-5,12H,6-10H2,(H,17,18)
• InChI Key: CFYVKRNOAORTDB-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2(CN1C(=O)OCC3=CC=CC=C3)COC2)C(=O)O

Description

6-((Benzyloxy)carbonyl)-2-oxa-6-azaspiro[34]octane-8-carboxylic acid is a complex organic compound with a unique spirocyclic structure

Preparation Methods

The synthesis of 6-((Benzyloxy)carbonyl)-2-oxa-6-azaspiro[34]octane-8-carboxylic acid involves multiple stepsThe reaction conditions typically involve the use of strong bases and protecting groups to ensure the stability of the intermediate compounds . Industrial production methods may involve optimization of these steps to increase yield and purity.

Chemical Reactions Analysis

6-((Benzyloxy)carbonyl)-2-oxa-6-azaspiro[3.4]octane-8-carboxylic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions can occur at the benzyloxycarbonyl group, often using reagents like sodium hydride.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

6-((Benzyloxy)carbonyl)-2-oxa-6-azaspiro[3.4]octane-8-carboxylic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with enzymes.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the development of new materials and polymers.

Mechanism of Action

The mechanism of action of 6-((Benzyloxy)carbonyl)-2-oxa-6-azaspiro[3.4]octane-8-carboxylic acid involves its interaction with specific molecular targets. The benzyloxycarbonyl group can undergo hydrolysis, releasing the active spirocyclic core, which can then interact with biological molecules. The pathways involved in these interactions are still under investigation .

Comparison with Similar Compounds

Similar compounds to 6-((Benzyloxy)carbonyl)-2-oxa-6-azaspiro[3.4]octane-8-carboxylic acid include:

2-BOC-6-CBZ-2,6-DIAZASPIRO[3.4]OCTANE-8-CARBOXYLIC ACID: This compound has a similar spirocyclic structure but with different substituents.

4(a)-Benzyloxy-3(e)-cyano-6,8-dioxabicyclo[3.2.1]octane: Another spirocyclic compound with potential biological activity.

The uniqueness of this compound lies in its specific functional groups and the resulting chemical properties.